2,3-Dinitrotoluene

• CAS No.: 602-01-7
• Product Name: 2,3-Dinitrotoluene
• Molecular Formula: C6H3CH3(NO2)2; C7H6N2O4; C7H6N2O4
• Molecular Weight: 182.13 g/mol
• IUPAC Name: 1-methyl-2,3-dinitrobenzene
• Standard InChI: InChI=1S/C7H6N2O4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3
• Standard InChIKey: DYSXLQBUUOPLBB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: CC1=C(C(=CC=C1)[N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: 482 °F at 760 mm Hg (NTP, 1992); 284.0 °C; 572°F
• Colorform: Yellow crystals
• Density: 1.3208 (NTP, 1992); 1.3 (Water = 1); Relative density (water = 1): 1.3 (liquid); 1.32
• Flash Point: 404 °F (NIOSH, 2016); 404°F
• Melting Point: 158 °F (NTP, 1992); 60.0 °C; 63 °C; 59-61 °C; 158°F
• Physical Description: Dinitrotoluene appears as a yellow crystalline solid or an oily liquid consisting of the three isomers. Insoluble in water and denser than water. Produces toxic oxides of nitrogen during combustion. Toxic by skin absorption, ingestion or inhalation.; YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.; Orange-yellow crystalline solid with a characteristic odor.; Orange-yellow crystalline solid with a characteristic odor. [Note: Often shipped molten.]
• Description: 2,3-dinitrotoluene is a dinitrotoluene that is toluene in which the hydrogens at positions 2 and 3 have been replaced by nitro groups. It has a role as an explosive.; Dinitrotoluene appears as a yellow crystalline solid or an oily liquid consisting of the three isomers. Insoluble in water and denser than water. Produces toxic oxides of nitrogen during combustion. Toxic by skin absorption, ingestion or inhalation.
• Solubility: Very slightly soluble (NTP, 1992); Soluble in ethanol, ether; slightly soluble in chloroform; In water, 161 mg/L at 25 °C; Solubility in water: very poor; Insoluble
• Synonyms: 2,3-dinitrotoluene; 2,3-DNT
• Vapor Density: 6.3 (NTP, 1992) (Relative to Air); 6.28 (Air = 1); Relative vapor density (air = 1): 6.28; 6.3
• Vapor Pressure: 1 mm Hg (NIOSH, 2016); 1.6X10-4 mm Hg at 25 °C (est); 1 mmHg
• PubChem Compound: 11761
• Last Modified: Nov 11 2021